Cas no 1443336-84-2 (4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde)

• Product Name: 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde
• CAS No: 1443336-84-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD19442927
• CID: 5209393
• Update Time: 2026-03-06

4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde

• MDL： MFCD19442927
• Inchi： 1S/C13H16O3/c14-8-11-3-5-12(6-4-11)9-15-10-13-2-1-7-16-13/h3-6,8,13H,1-2,7,9-10H2
• InChI Key： ACCVCQTVNOUEIZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COCC2CCCO2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde

4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde (CAS No. 1443336-84-2)

4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde is a versatile organic compound with the CAS registry number 1443336-84-2. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and green chemistry. The molecule consists of a benzaldehyde moiety substituted with a tetrahydrofurfuryl ether group at the para position, which imparts it with distinctive chemical and physical characteristics.

The synthesis of 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of enzymes and transition metal catalysts to facilitate key transformations, such as the etherification and alkylation steps required for its construction.

One of the most notable applications of 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde is in the field of polymer science. The compound serves as a valuable monomer for the synthesis of bio-based polymers, which are increasingly sought after due to their renewable nature and biodegradability. Studies have demonstrated that polymers derived from this compound exhibit excellent mechanical properties and thermal stability, making them suitable for use in packaging materials, textiles, and electronic devices.

In addition to its role in polymer synthesis, 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde has also been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with various therapeutic agents has led to its exploration as a carrier molecule in nanomedicine. Recent research has focused on optimizing its compatibility with biological systems and enhancing its drug-loading capacity.

The chemical stability of 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde is another area of active research. Scientists have examined its resistance to oxidation, hydrolysis, and thermal degradation under various conditions. These studies have provided valuable insights into the compound's suitability for long-term storage and use in demanding environmental conditions.

From an environmental perspective, 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde represents a promising alternative to traditional petrochemical-based compounds. Its derivation from renewable resources aligns with global efforts to reduce reliance on fossil fuels and promote sustainable chemistry practices. Ongoing research is exploring ways to further enhance its eco-friendliness by incorporating additional bio-based components into its structure.

In conclusion, 4-[(Tetrahydrofurfuryloxy)methyl]benzaldehyde (CAS No. 1443336-84-2) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, coupled with advancements in synthesis and application techniques, continue to drive innovation in materials science, pharmaceuticals, and green chemistry. As research into this compound progresses, it is expected to play an increasingly important role in addressing the challenges of sustainability and resource efficiency in the modern world.